Cas no 511272-35-8 ((R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-hydroxyphenyl)propanoic acid)

• Product Name: (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-hydroxyphenyl)propanoic acid
• CAS No: 511272-35-8
• MF: C₂₄H₂₁NO₅
• MW: 403.427246809006
• MDL: MFCD03428016
• CID: 934805
• PubChem ID: 2761767
• Update Time: 2025-10-28

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-hydroxyphenyl)propanoic acid
• FMOC-(R)-3-AMINO-3-(3-HYDROXY-PHENYL)-PROPIONIC ACID
• Fmoc-(R)-3-Amino-3-(3-hydroxyphenyl)-propionic acid
• Fmoc-D-β-Phe(3-OH)-OH
• (3R)-3-[(FLUOREN-9-YLMETHOXY)CARBONYLAMINO]-3-(3-HYDROXYPHENYL)PROPANOIC ACID
• AC1MC5P7
• CTK4J3710
• FMOC-PHG(3-OH)-(C*CH2)OH
• MolPort-003-794-353
• PubChem24053
• PS-12491
• 511272-35-8
• Fmoc-R-3-Amino-3-(3-hydroxyphenyl)propionic acid
• C15894
• fmoc-(r)-3-amino-3-(3-hydroxyphenyl)propanoic acid
• Fmoc-(R)-3-Amino-3-(3-hydroxy-phenyl)propionic acid
• (3R)-3-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-3-(3-hydroxyphenyl)propanoic acid
• MFCD03428016
• AKOS015948874
• DTXSID60375903
• AC-25421
• (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(3-hydroxyphenyl)propanoic Acid

• MDL： MFCD03428016
• Inchi： 1S/C24H21NO5/c26-16-7-5-6-15(12-16)22(13-23(27)28)25-24(29)30-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-22,26H,13-14H2,(H,25,29)(H,27,28)/t22-/m1/s1
• InChI Key： LZJDAHKCUYUTCN-JOCHJYFZSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=CC=C(C=1)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.14200
• Monoisotopic Mass: 403.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.86000
• LogP: 4.83760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-hydroxyphenyl)propanoic acid

Comprehensive Overview of (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-hydroxyphenyl)propanoic acid (CAS No. 511272-35-8)

The compound (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-hydroxyphenyl)propanoic acid, identified by its CAS number 511272-35-8, is a specialized chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 3-hydroxyphenyl moiety, makes it a valuable building block for drug discovery and biomolecular engineering. This article delves into its properties, applications, and relevance in contemporary scientific advancements.

In recent years, the demand for Fmoc-protected amino acids like (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-hydroxyphenyl)propanoic acid has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc amino acid derivatives" or "chiral building blocks for peptide drugs," reflecting the growing interest in precision medicine and targeted therapies. The compound's CAS 511272-35-8 is often associated with queries about its solubility, stability, and compatibility with automated synthesizers, highlighting its practical importance in modern laboratories.

The 3-hydroxyphenyl group in this compound introduces additional functionality, enabling interactions with biological targets such as enzymes and receptors. This feature aligns with trending topics like "structure-activity relationships (SAR)" and "fragment-based drug design," which dominate discussions in medicinal chemistry forums. Moreover, the Fmoc group ensures efficient deprotection during synthesis, a topic frequently explored in "peptide coupling strategies" and "green chemistry" initiatives aimed at reducing waste.

From a technical perspective, (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-hydroxyphenyl)propanoic acid exhibits optimal purity levels (>98%) and is characterized by techniques like HPLC, NMR, and mass spectrometry. These analytical methods are central to ensuring reproducibility—a key concern for researchers investigating "QC standards for pharmaceutical intermediates." The compound’s chiral purity also makes it a subject of interest for studies on "enantioselective catalysis" and "biocatalysis," which are pivotal in sustainable API manufacturing.

In conclusion, CAS 511272-35-8 represents a nexus of innovation in peptide science and drug development. Its relevance to hot topics such as "personalized therapeutics," "high-throughput screening," and "computational chemistry" underscores its versatility. As the scientific community continues to explore its potential, this compound remains a cornerstone for advancing both academic and industrial research.